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Compound of Interest

Compound Name: (1-Methylaminopropyl)benzene

Cat. No.: B1584132

(1-Methylaminopropyl)benzene: A Technical
Guide for Researchers

An In-depth Technical Guide on (1-Methylaminopropyl)benzene and its Isomers as
Psychoactive Research Chemicals

For Researchers, Scientists, and Drug Development Professionals

Introduction

(1-Methylaminopropyl)benzene, a substituted phenethylamine, represents a class of
compounds with significant psychoactive potential. This guide provides a comprehensive
technical overview of its two primary positional isomers: N-methyl-1-phenylpropan-1-amine and
N-methyl-1-phenylpropan-2-amine. While structurally similar, these isomers exhibit markedly
different pharmacological profiles and histories of use. N-methyl-1-phenylpropan-2-amine is the
well-known and highly potent central nervous system stimulant, methamphetamine.[1][2][3] In
contrast, N-methyl-1-phenylpropan-1-amine is a less-studied compound, primarily utilized as an
analytical reference standard, with its physiological and toxicological properties not fully
elucidated.[4] This whitepaper will delve into the chemical properties, synthesis, pharmacology,
psychoactive effects, toxicology, and analytical methodologies for both isomers, with a primary
focus on the extensively researched N-methyl-1-phenylpropan-2-amine due to its profound
impact and the wealth of available scientific data.
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Chemical and Physical Properties

The seemingly minor shift of the methylamino group from the first to the second carbon of the

propyl chain results in two distinct chemical entities with different properties and biological

activities.

N-methyl-1-phenylpropan-1-amine

o IUPAC Name:N-methyl-1-phenylpropan-1-amine[5]

CAS Number: 7713-71-5[5]

Molecular Formula: CioH1sN[5]

Molecular Weight: 149.23 g/mol [5]

Synonyms: (1-Methylaminopropyl)benzene, a-Ethyl-N-methylbenzenemethanamine[5]

Table 1: Physicochemical Properties of N-methyl-1-phenylpropan-1-amine

Property Value Reference

Molecular Formula CioH1sN --INVALID-LINK--

Molecular Weight 149.23 g/mol --INVALID-LINK--
Colorless to light yellow to light

Appearance o --INVALID-LINK--
orange clear liquid
InChI=1S/C10H15N/c1-3-

InChl 10(11-2)9-7-5-4-6-8-9/h4-8,10-  --INVALID-LINK--
11H,3H2,1-2H3
YELGXBUYFOSFJM-

InChiKey --INVALID-LINK--
UHFFFAOYSA-N

Canonical SMILES CCC(C1=CC=CC=C1)NC --INVALID-LINK--

N-methyl-1-phenylpropan-2-amine (Methamphetamine)
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e IUPAC Name: (RS)-N-methyl-1-phenylpropan-2-amine[2]

e Synonyms: Methamphetamine, N,a-dimethylphenethylamine, Desoxyephedrine[1][6]

e CAS Number: 537-46-2[7]

e Molecular Formula: C1oH1sN[3][7]

e Molecular Weight: 149.24 g/mol [7]

N-methyl-1-phenylpropan-2-amine possesses a chiral center, leading to two stereoisomers: d-
methamphetamine and |I-methamphetamine. The d-isomer is a more potent central nervous
system stimulant than the I-isomer.[1]

Table 2: Physicochemical Properties of N-methyl-1-phenylpropan-2-amine

Property Value Reference

Molecular Formula CioH1sN --INVALID-LINK--

Molecular Weight 149.24 g/mol --INVALID-LINK--
White crystals or crystalline

Appearance --INVALID-LINK--
powder

_ _ 170-175 °C (hydrochloride
Melting Point 0 --INVALID-LINK--
sa

Boiling Point 212 °C --INVALID-LINK--

INChl=1S/C10H15N/c1-9(11-
InChl 2)8-10-6-4-3-5-7-10/h3- --INVALID-LINK--
7,9,11H,8H2,1-2H3

MYWUTIMSXGWMIF-
InChlKey --INVALID-LINK--
UHFFFAOYSA-N

Canonical SMILES CC(CC1=CC=CC=C1)NC --INVALID-LINK--
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Synthesis of (1-Methylaminopropyl)benzene
Isomers

The synthesis of these isomers can be achieved through various chemical routes, often starting
from common precursors.

Synthesis of N-methyl-1-phenylpropan-1-amine

A common method for the synthesis of N-methyl-3-phenylpropan-1-amine, a structural isomer,
involves reductive amination.[8] A similar approach can be adapted for N-methyl-1-
phenylpropan-1-amine.

Protocol: Reductive Amination for N-methyl-1-phenylpropan-1-amine Synthesis

¢ Reaction Setup: To a stirred solution of propiophenone (1.0 equivalent) in an anhydrous
solvent such as methanol or dichloromethane at 0°C, add methylamine (3-10 equivalents).

¢ Imine Formation: Stir the reaction mixture for 15 minutes to allow for the formation of the
corresponding imine.

¢ Reduction: Add sodium triacetoxyborohydride (2.0 equivalents) portion-wise to the reaction
mixture.

¢ Reaction Progression: Allow the mixture to warm to room temperature and stir for 3 hours.
e Quenching: Quench the reaction with a saturated aqueous solution of sodium bicarbonate.
o Extraction: Extract the aqueous phase with ethyl acetate (3 times).

» Drying and Concentration: Dry the combined organic layers over anhydrous sodium sulfate
and concentrate under reduced pressure.

« Purification: Purify the crude product via flash chromatography to yield N-methyl-1-
phenylpropan-1-amine.

Caption: Reductive amination of propiophenone to synthesize N-methyl-1-phenylpropan-1-
amine.
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Synthesis of N-methyl-1-phenylpropan-2-amine
(Methamphetamine)

The synthesis of methamphetamine is well-documented and can be achieved through several
routes, most notably the reduction of ephedrine or pseudoephedrine, or via reductive amination
of phenyl-2-propanone (P2P).[9][10]

Protocol: Leuckart Reaction for Methamphetamine Synthesis

Reaction Mixture: Combine phenyl-2-propanone (P2P) with N-methylformamide.
o Heating: Heat the mixture, which leads to the formation of N-formylmethamphetamine.

e Hydrolysis: Hydrolyze the intermediate with a strong acid, such as hydrochloric acid, to yield
methamphetamine.

 Purification: The resulting methamphetamine can be purified through distillation and
crystallization of its hydrochloride salt.

Another common method involves the reduction of pseudoephedrine.
Protocol: Birch Reduction (Nagai Route) for Methamphetamine Synthesis
¢ Reaction Setup: Dissolve pseudoephedrine in a suitable solvent.

e Reduction: Add a reducing agent, such as lithium in liquid ammonia. This method is a
modification of the Birch reduction.[11]

o Workup: After the reaction is complete, carefully quench the excess reducing agent and
extract the product.

« Purification: Purify the methamphetamine through standard laboratory techniques.
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Caption: Common synthetic routes to Methamphetamine.

Pharmacology and Mechanism of Action
N-methyl-1-phenylpropan-1-amine

The pharmacological properties of N-methyl-1-phenylpropan-1-amine are not well-documented
in publicly available literature.[4] It is primarily categorized as an analytical reference standard.
[4][12] One source suggests it acts by increasing the release of neurotransmitters like
dopamine, norepinephrine, and serotonin and inhibiting their reuptake, similar to other
phenethylamines.[12] However, comprehensive studies to validate these claims and determine
its specific receptor binding affinities and functional activities are lacking.

N-methyl-1-phenylpropan-2-amine (Methamphetamine)

Methamphetamine is a potent central nervous system stimulant.[1][13] Its primary mechanism
of action involves increasing the synaptic levels of monoamine neurotransmitters, particularly
dopamine, norepinephrine, and to a lesser extent, serotonin.[13][14][15]
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This is achieved through several processes:

e Enhanced Release: Methamphetamine is a substrate for monoamine transporters (DAT,
NET, and SERT) and is taken up into the presynaptic neuron.[15] Once inside, it disrupts the
vesicular storage of monoamines by inhibiting the vesicular monoamine transporter 2
(VMAT2), leading to an increase in cytoplasmic monoamine concentrations.[13]

o Reverse Transport: The elevated cytoplasmic monoamine levels cause the monoamine
transporters to reverse their direction of transport, releasing the neurotransmitters into the
synaptic cleft.[14]

o Reuptake Inhibition: Methamphetamine also acts as a competitive inhibitor of monoamine
reuptake, further increasing their synaptic concentration.[14]

e MADO Inhibition: It can also inhibit the action of monoamine oxidase (MAO), an enzyme that
degrades monoamines.[14]

The combined effect is a massive and prolonged increase in synaptic dopamine,
norepinephrine, and serotonin, leading to its powerful stimulant effects.[16]
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Caption: Mechanism of action of Methamphetamine on a dopaminergic neuron.

Psychoactive Effects
N-methyl-1-phenylpropan-1-amine

Due to the limited research, the psychoactive effects of N-methyl-1-phenylpropan-1-amine in
humans are not characterized. Based on its chemical structure as a substituted
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phenethylamine, it could potentially exhibit stimulant properties, but this remains speculative
without further investigation.

N-methyl-1-phenylpropan-2-amine (Methamphetamine)

The psychoactive effects of methamphetamine are well-established and are a primary reason
for its recreational use and abuse potential.[1]

Short-Term Effects:

Euphoria and Rush: A rapid and intense feeling of pleasure and well-being.[1][17]

e Increased Energy and Alertness: A significant increase in wakefulness, focus, and physical
activity.[16][17][18]

e Increased Confidence and Sociability: Feelings of grandiosity and enhanced social
interaction.[1][18]

o Decreased Appetite: A notable suppression of hunger.[1][18]

Changes in Libido: Often an increase in sexual desire.[1][18]

Long-Term and High-Dose Effects:

Anxiety and Paranoia: Can induce significant anxiety, paranoia, and even psychosis.[1][17]

» Repetitive and Obsessive Behaviors: A phenomenon known as "punding,” characterized by
engaging in non-goal-directed, repetitive tasks.[1]

e Mood Swings: Unpredictable and rapid changes in mood.[1]

o Psychosis: Hallucinations, delusions, and paranoia that can be indistinguishable from
schizophrenia.[1][16]

Toxicology and Health Risks
N-methyl-1-phenylpropan-1-amine
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The toxicological profile of N-methyl-1-phenylpropan-1-amine is largely unknown.[4] GHS
hazard classifications indicate that it can cause skin and serious eye irritation.[5] However,
comprehensive data on its systemic toxicity, neurotoxicity, and potential for abuse are not
available.

N-methyl-1-phenylpropan-2-amine (Methamphetamine)

The toxicology of methamphetamine is extensive and highlights significant health risks
associated with its use.

Acute Toxicity:

o Cardiovascular Effects: Can cause rapid heart rate, irregular heartbeat, high blood pressure,
and in severe cases, stroke or heart attack.[1][18]

o Hyperthermia: A dangerous increase in body temperature.

e Seizures: Can be induced by high doses.[1]

e Overdose: Can lead to agitation, psychosis, kidney failure, and death.[18]
Chronic Toxicity:

o Neurotoxicity: Chronic high-dose use is neurotoxic to dopaminergic and serotonergic
neurons, leading to long-term changes in brain structure and function.[1][16] This can result
in cognitive deficits, memory loss, and an increased risk of Parkinson's disease.[1][16]

o Psychiatric Disorders: High association with the development of anxiety, depression, and
persistent psychosis.[1][16]

o Dental Problems ("Meth Mouth"): Severe tooth decay and gum disease.[19]

» Addiction: Methamphetamine has a very high potential for addiction and psychological
dependence.[1][19]

Analytical Methodologies
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The detection and quantification of these isomers are crucial for forensic, clinical, and research
purposes.

Analysis of N-methyl-1-phenylpropan-1-amine

As an analytical reference standard, this compound is used in the development and validation
of analytical methods.[4][12] Standard techniques for its analysis would include:

o Gas Chromatography-Mass Spectrometry (GC-MS): A common and reliable method for the
identification and quantification of volatile and semi-volatile organic compounds.

 Liquid Chromatography-Mass Spectrometry (LC-MS): Offers high sensitivity and selectivity,
particularly for analysis in complex matrices.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Used for structural elucidation and
confirmation.

Analysis of N-methyl-1-phenylpropan-2-amine
(Methamphetamine)

A variety of analytical methods are employed for the detection and quantification of
methamphetamine in seized materials and biological samples.

Table 3: Analytical Methods for Methamphetamine
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Technique Sample Matrix Purpose Reference

Gas Chromatography-

Seized drugs, Identification and
Mass Spectrometry ) ] ] o --INVALID-LINK--
biological fluids guantification
(GC-MS)
Liquid
Chromatography- High sensitivity and
Tandem Mass Biological fluids selectivity for low --INVALID-LINK--
Spectrometry (LC- concentrations
MS/MS)
[Determination of the
o Synthetic Origin of
] Determination of .
2H NMR Spectroscopy  Seized drugs o Methamphetamine
synthetic origin
Samples by 2H NMR
Spectroscopy
Immunoassays Urine, saliva Preliminary screening --INVALID-LINK--

Protocol: GC-MS Analysis of Methamphetamine in a Seized Sample

o Sample Preparation: Accurately weigh a portion of the homogenized sample and dissolve it
in a suitable solvent, such as methanol.

» Derivatization (Optional): For enhanced chromatographic properties and mass spectral
fragmentation, the sample can be derivatized, for example, with trifluoroacetic anhydride
(TFAA).

« Injection: Inject an aliquot of the prepared sample into the GC-MS system.

o Gas Chromatography: Separate the components of the sample on a capillary column (e.g., a
non-polar column like DB-5ms). The oven temperature is programmed to ramp up to ensure
good separation.

o Mass Spectrometry: As the components elute from the GC column, they are ionized
(typically by electron impact) and fragmented. The mass spectrometer separates the
resulting ions based on their mass-to-charge ratio, generating a mass spectrum.
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« |dentification: Compare the retention time and mass spectrum of the analyte to that of a
certified methamphetamine reference standard.

e Quantification: Create a calibration curve using known concentrations of the reference
standard to quantify the amount of methamphetamine in the sample.

Caption: General workflow for GC-MS analysis of Methamphetamine.

Conclusion

(1-Methylaminopropyl)benzene encompasses two structurally similar yet distinct
psychoactive research chemicals. N-methyl-1-phenylpropan-2-amine, or methamphetamine, is
a potent and well-characterized CNS stimulant with a significant history of medical use and
widespread illicit abuse. Its pharmacology, centered on the massive release of monoamine
neurotransmitters, leads to profound psychoactive effects and carries substantial toxicological
risks, including neurotoxicity and a high addiction liability.

In contrast, N-methyl-1-phenylpropan-1-amine remains a comparatively enigmatic compound.
While its chemical properties and synthesis are understood to some extent, a significant gap
exists in the scientific literature regarding its pharmacological, psychoactive, and toxicological
profiles. This lack of data presents both a challenge and an opportunity for the research
community. Further investigation into this isomer is warranted to fully understand its potential
biological activity and to complete the scientific understanding of the structure-activity
relationships within this class of psychoactive compounds. For drug development
professionals, the stark differences between these two isomers underscore the critical
importance of precise chemical identification and characterization in the evaluation of novel
psychoactive substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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